Cas no 2137473-47-1 (tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate)

• Product Name: tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate
• CAS No: 2137473-47-1
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 6128039
• PubChem ID: 165490569
• Update Time: 2025-06-13

tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate
• EN300-1141479
• 2137473-47-1

• Inchi： 1S/C13H23N3O2/c1-8-7-16(10(3)15-8)9(2)11(14)12(17)18-13(4,5)6/h7,9,11H,14H2,1-6H3
• InChI Key： KICBPYDQUTUIJC-UHFFFAOYSA-N
• SMILES： O(C(C(C(C)N1C=C(C)N=C1C)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate

Exploring the Potential of tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate (CAS No. 2137473-47-1) in Modern Pharmaceutical Research

The compound tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate (CAS No. 2137473-47-1) has garnered significant attention in the pharmaceutical and biochemical research communities due to its unique structural properties and potential applications. This imidazole-derived molecule combines a tert-butyl ester group with an amino acid backbone, making it a versatile intermediate in drug discovery and development. Researchers are particularly interested in its role as a building block for more complex molecules, especially in the design of small molecule inhibitors and peptide mimetics.

One of the key reasons for the growing interest in tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate is its potential application in targeted therapies. With the rise of personalized medicine and precision drug design, compounds like this are being explored for their ability to interact with specific biological targets, such as enzymes or receptors. The presence of the imidazole ring in its structure is particularly noteworthy, as this moiety is known to participate in hydrogen bonding and metal coordination, which are critical for molecular recognition in biological systems.

From a synthetic chemistry perspective, the tert-butyl protecting group in this compound offers advantages in multi-step synthesis. Protecting groups are essential tools in organic synthesis, allowing chemists to selectively modify specific functional groups without affecting others. The tert-butyl ester in this molecule can be easily removed under mild acidic conditions, making it a valuable intermediate in the synthesis of more complex bioactive compounds. This characteristic has led to its use in the development of potential therapeutic agents for various conditions.

The pharmaceutical industry's current focus on kinase inhibitors and GPCR modulators has further increased the relevance of compounds like tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate. Many researchers are investigating whether this compound or its derivatives could serve as scaffolds for developing new signal transduction inhibitors. The 2,4-dimethylimidazole moiety in particular is being studied for its potential interactions with various protein binding sites, which could lead to novel approaches in drug design.

In the context of medicinal chemistry optimization, the physicochemical properties of this compound are also noteworthy. The balance between its lipophilic character (contributed by the tert-butyl group) and polar functionality (from the amino and imidazole groups) makes it an interesting candidate for property-based drug design. Researchers are particularly interested in how modifications to this core structure might affect bioavailability and membrane permeability, two critical factors in drug development.

The synthesis and application of tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate also align with current trends in green chemistry and sustainable pharmaceutical manufacturing. As the industry moves toward more environmentally friendly processes, intermediates like this that can be produced efficiently with minimal waste are gaining importance. The compound's potential for use in atom-economical reactions and its compatibility with various catalytic systems make it attractive from both economic and ecological perspectives.

Looking toward future applications, some research groups are exploring the use of this compound in peptidomimetic design. The combination of amino acid and heterocyclic components makes it a promising candidate for developing non-peptide bioactive molecules that can mimic the function of natural peptides. This approach is particularly relevant in areas such as hormone modulation and cell signaling interference, where peptide-based drugs often face challenges with stability and delivery.

Quality control and analytical method development for compounds like tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate have also become important research topics. Advanced techniques such as HPLC-MS and NMR spectroscopy are being employed to ensure the purity and consistency of this material, especially when used as a pharmaceutical intermediate. The development of robust analytical methods contributes to the compound's reliability in research applications.

In conclusion, tert-butyl 2-amino-3-(2,4-dimethyl-1H-imidazol-1-yl)butanoate (CAS No. 2137473-47-1) represents an important class of heterocyclic compounds with wide-ranging potential in pharmaceutical research. Its unique structural features, combined with the growing understanding of its chemical properties and biological interactions, position it as a valuable tool in the ongoing quest for novel therapeutic agents. As research continues to uncover new applications for this molecule, it will likely play an increasingly important role in advancing drug discovery and medicinal chemistry innovation.